Cas no 372105-52-7 (2-(aminooxy)-2-methylpropan-1-ol hydrochloride)

• Product Name: 2-(aminooxy)-2-methylpropan-1-ol hydrochloride
• CAS No: 372105-52-7
• MDL: MFCD29034362
• CID: 4650076
• PubChem ID: 86647223
• Update Time: 2025-05-26

2-(aminooxy)-2-methylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminooxy)-2-methylpropan-1-ol hydrochloride

• MDL： MFCD29034362

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-(aminooxy)-2-methylpropan-1-ol hydrochloride

Research Briefing on 2-(Aminooxy)-2-methylpropan-1-ol Hydrochloride (CAS: 372105-52-7) in Chemical Biology and Pharmaceutical Applications

2-(Aminooxy)-2-methylpropan-1-ol hydrochloride (CAS: 372105-52-7) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its aminooxy functional group and hydrochloride salt form, serves as a crucial building block in the synthesis of various bioactive molecules, including protein conjugates, small-molecule probes, and therapeutic agents. Recent studies have highlighted its utility in bioconjugation strategies, where it acts as a key reagent for the site-specific modification of proteins and other biomolecules.

A notable advancement in the application of 2-(aminooxy)-2-methylpropan-1-ol hydrochloride is its role in the development of antibody-drug conjugates (ADCs). Researchers have leveraged its unique reactivity to create stable oxime linkages between antibodies and cytotoxic payloads, thereby enhancing the therapeutic efficacy and specificity of ADCs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly improves the conjugation efficiency and stability of ADCs compared to traditional methods, offering a promising avenue for targeted cancer therapies.

In addition to its use in bioconjugation, 2-(aminooxy)-2-methylpropan-1-ol hydrochloride has been employed in the synthesis of small-molecule inhibitors and probes for studying biological pathways. For instance, a recent publication in ACS Chemical Biology detailed its application in the development of activity-based probes for detecting enzyme activity in live cells. The study revealed that the compound's aminooxy group enables selective labeling of active enzymes, providing valuable insights into enzyme dynamics and function in complex biological systems.

Another emerging application of this compound lies in the field of glycobiology, where it has been used to synthesize glycan derivatives for studying carbohydrate-protein interactions. A 2022 study in Carbohydrate Research showcased its utility in generating stable glycan probes, which were instrumental in elucidating the binding mechanisms of lectins and other carbohydrate-binding proteins. These findings underscore the compound's potential as a versatile tool for glycobiology research and drug discovery.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 2-(aminooxy)-2-methylpropan-1-ol hydrochloride to meet the growing demand for high-purity reagents. A 2023 report in Organic Process Research & Development highlighted a novel scalable synthesis route that improves yield and reduces impurities, addressing key challenges in large-scale manufacturing. This development is particularly significant for pharmaceutical companies seeking to incorporate the compound into their drug development pipelines.

Looking ahead, researchers are exploring the potential of 2-(aminooxy)-2-methylpropan-1-ol hydrochloride in emerging areas such as PROTAC (proteolysis-targeting chimera) technology and targeted protein degradation. Preliminary studies suggest that its unique chemical properties could facilitate the design of more efficient degraders, opening new possibilities for tackling challenging drug targets. As the field continues to evolve, this compound is poised to play an increasingly important role in advancing chemical biology and pharmaceutical research.